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Compound Name:
5-Bromo-2-iodo-3-

methoxypyrazine

Cat. No.: B022230 Get Quote

Comprehensive Safety & Handling Guide: 5-Bromo-
2-iodo-3-methoxypyrazine
As Senior Application Scientists, our commitment extends beyond supplying high-quality

reagents. We aim to empower your research by providing the critical safety and operational

intelligence needed to handle specialized chemical intermediates with confidence and

precision. This guide offers a detailed protocol for the safe handling and disposal of 5-Bromo-
2-iodo-3-methoxypyrazine (CAS No. 476622-89-6), grounded in established safety standards

and an expert understanding of its chemical nature.

Immediate Safety Briefing: Hazard Profile
5-Bromo-2-iodo-3-methoxypyrazine is a halogenated heterocyclic compound. While specific

toxicity data is limited, its structure and the available safety classifications demand a cautious

approach. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the foundational safety information for this compound.[1][2][3]

The primary hazards are associated with irritation and acute toxicity.[1][4] Understanding these

risks is the first step in implementing an effective safety protocol. The causality is direct: the

compound's ability to irritate skin, eyes, and the respiratory system dictates the specific

personal protective equipment (PPE) required to create a barrier between the researcher and

the chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b022230?utm_src=pdf-interest
https://www.benchchem.com/product/b022230?utm_src=pdf-body
https://www.benchchem.com/product/b022230?utm_src=pdf-body
https://www.benchchem.com/product/b022230?utm_src=pdf-body
https://www.benchchem.com/product/b022230?utm_src=pdf-body
https://www.benchchem.com/product/b022230?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11151182
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemradar.com/en/tools/ghs
https://pubchem.ncbi.nlm.nih.gov/compound/11151182
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ee691
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: GHS Hazard Classification for 5-Bromo-2-iodo-3-methoxypyrazine

Hazard Code
Hazard
Statement

Hazard Class Pictogram Signal Word

H302
Harmful if

swallowed

Acute toxicity,

oral

GHS07

(Exclamation

Mark)

Warning

H315
Causes skin

irritation

Skin

corrosion/irritatio

n

GHS07

(Exclamation

Mark)

Warning

H319
Causes serious

eye irritation

Serious eye

damage/eye

irritation

GHS07

(Exclamation

Mark)

Warning

H335

May cause

respiratory

irritation

Specific target

organ toxicity,

single exposure

GHS07

(Exclamation

Mark)

Warning

Source: Aggregated GHS information from multiple suppliers.[1][4]

Core Protective Measures: Engineering and
Personal Protective Equipment (PPE)
The hierarchy of controls is a fundamental principle of laboratory safety. Before relying on PPE,

engineering controls must be in place.

Primary Engineering Control: Chemical Fume Hood Due to its classification as a respiratory

irritant (H335), all handling of 5-Bromo-2-iodo-3-methoxypyrazine powder must be performed

inside a certified chemical fume hood. This engineering control is non-negotiable as it captures

potentially harmful dust and vapors at the source, providing the most effective means of

preventing inhalation exposure.

Mandatory Personal Protective Equipment (PPE) Ensemble
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PPE is the final barrier of defense.[5] For this compound, the following ensemble is required to

mitigate the risks of skin, eye, and incidental ingestion exposure.

Eye and Face Protection:

Rationale: The H319 classification ("Causes serious eye irritation") necessitates robust

protection beyond standard safety glasses.[1][4]

Required: Chemical splash goggles that form a seal around the eyes are mandatory. They

must comply with ANSI Z87.1 standards.[6]

Conditional: When handling larger quantities (>5g) or when there is a heightened risk of

splashing, a full-face shield must be worn in addition to chemical splash goggles.[6][7] The

face shield alone does not provide adequate protection.[6]

Skin and Body Protection:

Rationale: The H315 classification ("Causes skin irritation") requires a complete barrier to

prevent skin contact.[1][4]

Required: A flame-resistant laboratory coat is the minimum requirement. Ensure cuffs are

snug and the coat is fully buttoned.[5]

Additional Protection: For tasks involving significant quantities or a high risk of spills, a

chemically resistant apron should be worn over the lab coat.[7] Full-length pants and

closed-toe shoes are mandatory at all times in the laboratory.[5]

Hand Protection:

Rationale: Direct contact with the skin can cause irritation. No single glove material

protects against all chemicals indefinitely.[8]

Required: Nitrile gloves are the standard for providing protection against incidental contact

with this solid compound.[8][9]

Protocol: Always inspect gloves for tears or punctures before use. For procedures

involving prolonged contact or immersion, consult the glove manufacturer’s chemical
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resistance guide to select a glove with a longer breakthrough time, such as neoprene or

butyl rubber.[8][9] Remove gloves using the proper technique to avoid contaminating your

skin and dispose of them immediately in the designated chemical waste container.

Operational Plan: Step-by-Step Handling Protocol
This workflow is designed to ensure safety at every stage of handling, from preparation to

disposal.
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Preparation

Handling

Cleanup

Contingency

1. Pre-Operation Safety Check

Don Full PPE:
- Goggles & Face Shield

- Lab Coat
- Nitrile Gloves

Verify Fume Hood is Operational
(Check Airflow Monitor)

2. Chemical Handling (Inside Fume Hood)

Weigh Compound on Anti-Static Weigh Paper
Use Spatula to Avoid Dust Generation

Carefully Transfer to Reaction Vessel

3. Decontamination & Disposal

Wipe Down Surfaces with Appropriate Solvent
(e.g., Ethanol)

Segregate Waste:
- Contaminated PPE & Solids -> Solid Waste

- Unused Compound -> Original Container or Solid Waste

4. Emergency Response

Spill Containment:
Evacuate if Large, Use Spill Kit for Small Spills

Personnel Exposure:
- Skin: Wash 15 min

- Eyes: Flush 15 min at Eyewash Station
Seek Immediate Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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